Cas no 1021075-59-1 (N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1021075-59-1
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 6441963
• PubChem ID: 42138496
• Update Time: 2025-07-14

N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• N-(6-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• 1021075-59-1
• VU0636745-1
• F5126-0508
• N-[6-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• AKOS024499537

• Inchi： 1S/C18H20N4O2S/c1-11-7-12(2)9-14(8-11)19-16(23)10-25-17-6-5-15(21-22-17)20-18(24)13-3-4-13/h5-9,13H,3-4,10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： DRIFTRCDJFJGND-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

Professional Introduction to Compound with CAS No. 1021075-59-1 and Product Name: N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

The compound with the CAS number 1021075-59-1 and the product name N-[6-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridazine ring, a cyclopropane moiety, and a carbamoyl sulfanyl substituent, makes it a versatile scaffold for designing novel bioactive molecules.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in drug discovery. The pyridazine core in this compound is particularly noteworthy, as it has been shown to exhibit various pharmacological properties. Pyridazine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic intervention. The structural features of this compound, including the (3,5-dimethylphenyl)carbamoyl group and the methyl sulfanyl moiety, contribute to its unique chemical profile and enhance its potential as a lead compound.

The cyclopropane ring is another critical feature of this molecule. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique reactivity and biological activity. In this context, the incorporation of a cyclopropane into the pyridazine scaffold can influence the compound's pharmacokinetic properties and improve its binding affinity to biological targets. This structural motif has been explored in various drug candidates and has shown promise in enhancing drug efficacy and selectivity.

One of the most compelling aspects of this compound is its potential in the development of new therapeutic agents. The combination of the pyridazine ring, carbamoyl sulfanyl group, and cyclopropane moiety creates a multifunctional platform that can be modified to target specific diseases. For instance, studies have demonstrated that derivatives of pyridazine have shown activity against inflammatory diseases, infectious agents, and even certain types of cancer. The presence of the (3,5-dimethylphenyl)carbamoyl group further enhances its potential by providing additional binding sites for biological targets.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for further development. The molecular weight and solubility profile are favorable for oral administration, which is a common route of drug delivery. Furthermore, the compound's stability under various conditions ensures that it can be formulated into stable pharmaceutical products. These characteristics are crucial for ensuring that the drug candidate remains effective throughout its shelf life and upon administration to patients.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. These reactions are highly selective and provide excellent yields when carried out under optimized conditions.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have been conducted to predict how it interacts with biological targets at the atomic level. These studies provide valuable insights into the compound's mechanism of action and help guide further modifications to improve its potency and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce experimental costs.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science as well due to its unique structural features. For example, derivatives of pyridazine have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to absorb light efficiently at specific wavelengths. Additionally, the cyclopropane moiety can be used to create novel polymers with enhanced mechanical properties.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as high-resolution nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and dynamics. These methods allow researchers to confirm the identity of functional groups and understand how they contribute to overall molecular behavior.

The future prospects for this compound are promising given its diverse range of applications. Further research is needed to fully explore its potential in drug development and other fields. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible applications that benefit society.